Cas no 881453-50-5 (N-(butan-2-yl)quinoxaline-6-carboxamide)
N-(butan-2-yl)quinoxaline-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-butan-2-ylquinoxaline-6-carboxamide
- N-(butan-2-yl)quinoxaline-6-carboxamide
-
- Inchi: 1S/C13H15N3O/c1-3-9(2)16-13(17)10-4-5-11-12(8-10)15-7-6-14-11/h4-9H,3H2,1-2H3,(H,16,17)
- InChI Key: JGBFNIZIPMBGAU-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C(NC(CC)C)=O)=CC=2)N=CC=1
N-(butan-2-yl)quinoxaline-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3055-0839-2μmol |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 2μl |
$85.5 | 2023-04-28 | |
| Life Chemicals | F3055-0839-5μmol |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 5μl |
$94.5 | 2023-04-28 | |
| Life Chemicals | F3055-0839-1mg |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 1mg |
$81.0 | 2023-04-28 | |
| Life Chemicals | F3055-0839-2mg |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 2mg |
$88.5 | 2023-04-28 | |
| Life Chemicals | F3055-0839-3mg |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 3mg |
$94.5 | 2023-04-28 | |
| Life Chemicals | F3055-0839-4mg |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 4mg |
$99.0 | 2023-04-28 | |
| Life Chemicals | F3055-0839-5mg |
N-(butan-2-yl)quinoxaline-6-carboxamide |
881453-50-5 | 90%+ | 5mg |
$103.5 | 2023-04-28 |
N-(butan-2-yl)quinoxaline-6-carboxamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-(butan-2-yl)quinoxaline-6-carboxamide
Comprehensive Overview of N-(butan-2-yl)quinoxaline-6-carboxamide (CAS No. 881453-50-5): Properties, Applications, and Research Insights
N-(butan-2-yl)quinoxaline-6-carboxamide (CAS No. 881453-50-5) is a specialized organic compound belonging to the quinoxaline derivative family. Its molecular structure combines a quinoxaline core with a butan-2-yl carboxamide substituent, rendering it a subject of interest in pharmaceutical and material science research. This compound's unique heterocyclic framework and amide functionality contribute to its potential applications in drug discovery, agrochemicals, and advanced material synthesis.
The growing demand for quinoxaline-based compounds in medicinal chemistry has propelled research into N-(butan-2-yl)quinoxaline-6-carboxamide. Recent studies highlight its role as a scaffold for designing kinase inhibitors and antimicrobial agents, aligning with the global focus on antibiotic resistance and targeted cancer therapies. Its CAS No. 881453-50-5 serves as a critical identifier in patent literature and regulatory documentation, ensuring precise communication across scientific communities.
From a synthetic perspective, N-(butan-2-yl)quinoxaline-6-carboxamide exemplifies modern green chemistry principles. Researchers are exploring solvent-free reactions and catalytic methods to optimize its production, addressing sustainability concerns in chemical manufacturing. These advancements resonate with industry trends toward eco-friendly synthesis and atom economy, frequently searched topics in academic and industrial forums.
Analytical characterization of CAS No. 881453-50-5 involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity standards for research applications. The compound's structure-activity relationships (SAR) are under investigation, particularly its hydrogen-bonding capacity and lipophilicity, which influence bioavailability—a key consideration in drug design discussions.
In material science, the quinoxaline-6-carboxamide moiety contributes to π-conjugated systems, making it relevant for organic electronics like OLEDs and photovoltaic materials. This connects to trending searches on renewable energy materials and flexible electronics, positioning the compound as a candidate for next-generation technologies.
Regulatory databases list 881453-50-5 with detailed safety profiles, emphasizing proper handling protocols. While not classified as hazardous, its handling follows standard laboratory safety practices—a topic of perennial interest in scientific training and workplace safety guidelines.
Ongoing research explores N-(butan-2-yl)quinoxaline-6-carboxamide's potential in neurological disorders, leveraging its ability to cross the blood-brain barrier. This aligns with popular health-related queries about neuroprotective agents and CNS drug development, enhancing the compound's visibility in biomedical literature.
The compound's patent landscape reveals applications in precision agriculture, particularly as a template for crop protection agents. This intersects with global discussions on food security and sustainable farming, frequently searched in agricultural biotechnology contexts.
In summary, N-(butan-2-yl)quinoxaline-6-carboxamide (CAS No. 881453-50-5) represents a versatile chemical entity with cross-disciplinary relevance. Its study addresses contemporary challenges in healthcare, materials innovation, and environmental sustainability, making it a compound of enduring scientific and industrial significance.
881453-50-5 (N-(butan-2-yl)quinoxaline-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)